Cas no 338393-38-7 (2-[(Difluoromethyl)sulfanyl]-5-(2-hydroxyethyl)-6-methyl-4(3H)-pyrimidinone)

• Product Name: 2-[(Difluoromethyl)sulfanyl]-5-(2-hydroxyethyl)-6-methyl-4(3H)-pyrimidinone
• CAS No: 338393-38-7
• MF: C₈H₁₀F₂N₂O₂S
• MW: 236.239007472992
• CID: 5025533
• Update Time: 2025-10-23

2-[(Difluoromethyl)sulfanyl]-5-(2-hydroxyethyl)-6-methyl-4(3H)-pyrimidinone Chemical and Physical Properties

Names and Identifiers

• 2-[(difluoromethyl)sulfanyl]-5-(2-hydroxyethyl)-6-methyl-4(3H)-pyrimidinone
• 2-[(difluoromethyl)sulfanyl]-5-(2-hydroxyethyl)-6-methyl-3,4-dihydropyrimidin-4-one
• 2-[(Difluoromethyl)sulfanyl]-5-(2-hydroxyethyl)-6-methyl-4(3H)-pyrimidinone

• Inchi： 1S/C8H10F2N2O2S/c1-4-5(2-3-13)6(14)12-8(11-4)15-7(9)10/h7,13H,2-3H2,1H3,(H,11,12,14)
• InChI Key： HYKQWQMSNADVIE-UHFFFAOYSA-N
• SMILES： S(C(F)F)C1=NC(C)=C(C(N1)=O)CCO

Computed Properties

• Exact Mass: 236.043
• Monoisotopic Mass: 236.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 87

Additional information on 2-[(Difluoromethyl)sulfanyl]-5-(2-hydroxyethyl)-6-methyl-4(3H)-pyrimidinone

Comprehensive Overview of 2-[(Difluoromethyl)sulfanyl]-5-(2-hydroxyethyl)-6-methyl-4(3H)-pyrimidinone (CAS No. 338393-38-7)

2-[(Difluoromethyl)sulfanyl]-5-(2-hydroxyethyl)-6-methyl-4(3H)-pyrimidinone (CAS No. 338393-38-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrimidinone derivative is characterized by its unique molecular structure, featuring a difluoromethylsulfanyl group and a hydroxyethyl side chain. These functional groups contribute to its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a bioactive intermediate, which may be leveraged in the development of novel therapeutics or crop protection agents.

The compound's CAS No. 338393-38-7 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Its sulfur-containing and fluorinated moieties align with current trends in medicinal chemistry, where such elements are often incorporated to enhance metabolic stability and bioavailability. Recent studies highlight the growing demand for fluorinated pyrimidinones due to their potential in targeting enzyme inhibition pathways, a hot topic in cancer research and antiviral drug development.

From a synthetic perspective, 2-[(Difluoromethyl)sulfanyl]-5-(2-hydroxyethyl)-6-methyl-4(3H)-pyrimidinone exemplifies advancements in heterocyclic chemistry. Its preparation often involves multi-step reactions, including nucleophilic substitution and cyclization, which are frequently discussed in academic forums and patent literature. The compound's hydrophilic-lipophilic balance (due to the hydroxyethyl group) makes it a candidate for formulation optimization in drug delivery systems, a recurring theme in pharmaceutical innovation.

Environmental and safety profiles of CAS No. 338393-38-7 are also under scrutiny, as industries prioritize green chemistry principles. Researchers are exploring solvent-free synthesis methods to reduce waste, aligning with global sustainability goals. Additionally, its potential biodegradability and low ecotoxicity are key considerations for agrochemical applications, where regulatory compliance is stringent.

In the context of intellectual property, patents involving 2-[(Difluoromethyl)sulfanyl]-5-(2-hydroxyethyl)-6-methyl-4(3H)-pyrimidinone often focus on its utility as a building block for larger molecular architectures. This aligns with the broader trend of fragment-based drug design, a strategy gaining traction in precision medicine. The compound's structural versatility allows for modifications that can fine-tune pharmacological properties, a subject of interest in computational chemistry and AI-driven drug discovery platforms.

Market analysts note rising inquiries about CAS No. 338393-38-7 from contract research organizations (CROs) and specialty chemical suppliers, reflecting its niche but growing commercial relevance. FAQs in scientific communities often revolve around its storage conditions, handling protocols, and scalability—topics addressed in technical datasheets and peer-reviewed publications.

In summary, 2-[(Difluoromethyl)sulfanyl]-5-(2-hydroxyethyl)-6-methyl-4(3H)-pyrimidinone represents a convergence of cutting-edge chemistry and practical applications. Its study bridges gaps between academic research and industrial innovation, making it a compound worth monitoring in evolving scientific landscapes.